1pchem a2bchem aaron abcr Acmec aladdin alfa ambeed apolloscientific biosynth bomeibio chemenu cooke enaminestore enovation fluorochem Key Organics labchem lifechemical Mce oakwoodchemical otavachemicals scbt selleck sigmaaldrich TCI topscience trc 安捷凯 百灵威 九鼎 乐研 罗恩试剂 麦克林 南京试剂 韶远 研峰科技 源叶

0.05g 0.1g 0.25g 0.5 kg 0.5g 1 kg 1 l 1 mL * 10 mM (in DMSO) 1.0g 10.0g 100 g 100 ml 100.0g 1000g 100g 100kg 100mg 100ml 10g 10kg 10mg 10mM*1 mL in DMSO 10mM*1mLinDMSO 12.50012×500g 12×500g 125mg 1G 1kg 1l 1mg 1PKG 2 l 2,5 kg 2.52,5kg 2.5g 2.5kg 2.5L 25.0g 250 g 250 ml 2500g 250g 250MG 250ml 25g 25kg 2kg 2l 4 l 4.14×1kg 4×1kg 400ml 4l 5 kg 5.0g 50.0g 500 g 500 ml 500g 500g*10 500g*20 500mg 500ml 50g 50kg 50mg 5g 5kg 5mg 80G

>99.5% >95% >99% >99.0%(T) >99.9% ≥ 99% (Assay by titration) ≥98.0% ≥99% ≥99.0% (T) ≥99.8% ≥99.9% ≥99.9%(t) ≥99.9%(titration) 100.0% 95% 95%+ 97% 98% 99% 99%,分子生物学 99.0%(T) 99.05% 99.5% 99.74% 99.8% 99.8-100.1% 99.8-100.1% (Assay, dried basis) 99.9% 99.9%(标准缓冲物质) 99.9%,Ultrapure 99.9%生物技术级 ACS, ≥99.8% ACS,≥99.8% AR AR，99.9% BioUltra, for molecular biology, ≥99.8% (T) buffer substance, reagent grade, ACS EMPROVE EP, USP, 用于细胞培养测试, ≥99.9% (T) European Pharmacopoeia (EP) Reference Standard GR pH 6.8 pH 8.0 pH 8.8 PH=7.4 ph=8.4 Pharma Grade PharmaGrade, Manufactured under appropriate controls for use as a raw material in pharma or biopharmaceutical production, suita Primary Standard and Buffer, ≥99.9% (titration), crystalline Protein group level puriss. p.a., ≥99.7% (T) ultrapure grade, ≥99.9% volumetric standard, secondary reference material for acidimetry, traceable to NIST Standard Reference Material (SRM) Certipur 标准缓冲物质, ≥99.9% (titration) 超纯级 超纯试剂 分子生物学级,≥99.9%(T) 细胞培养级,≥99.9%(T)